Cas no 609823-03-2 (N-(4-Chlorobenzyl)-5-propyl-1,3,4-thiadiazol-2-amine)

• Product Name: N-(4-Chlorobenzyl)-5-propyl-1,3,4-thiadiazol-2-amine
• CAS No: 609823-03-2
• MF: C₁₂H₁₄ClN₃S
• MW: 267.777659893036
• MDL: MFCD03195952
• CID: 3085884
• PubChem ID: 847753
• Update Time: 2025-06-25

N-(4-Chlorobenzyl)-5-propyl-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-Chlorobenzyl)-5-propyl-1,3,4-thiadiazol-2-amine
• 1,3,4-thiadiazol-2-amine, N-[(4-chlorophenyl)methyl]-5-propyl-
• N-[(4-chlorophenyl)methyl]-5-propyl-1,3,4-thiadiazol-2-amine
• AKOS003292647
• MFCD03195952
• SR-01000294493-1
• CS-0319729
• ALBB-023159
• SR-01000294493
• H33876
• N-(4-chlorobenzyl)-N-(5-propyl-1,3,4-thiadiazol-2-yl)amine
• LS-07242
• 609823-03-2
• AO-080/06433030

• MDL： MFCD03195952
• Inchi： 1S/C12H14ClN3S/c1-2-3-11-15-16-12(17-11)14-8-9-4-6-10(13)7-5-9/h4-7H,2-3,8H2,1H3,(H,14,16)
• InChI Key： WOTLAVBCFSHUID-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC1=NN=C(CCC)S1

Computed Properties

• Exact Mass: 267.0596963Da
• Monoisotopic Mass: 267.0596963Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines

Additional information on N-(4-Chlorobenzyl)-5-propyl-1,3,4-thiadiazol-2-amine

N-(4-Chlorobenzyl)-5-propyl-1,3,4-thiadiazol-2-amine: A Comprehensive Overview

The compound with CAS No 609823-03-2, known as N-(4-Chlorobenzyl)-5-propyl-1,3,4-thiadiazol-2-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiadiazoles, which are heterocyclic compounds with a five-membered ring containing sulfur and nitrogen atoms. The thiadiazole core is a well-known scaffold in drug discovery due to its diverse biological activities and structural versatility.

The structure of N-(4-Chlorobenzyl)-5-propyl-1,3,4-thiadiazol-2-amine comprises a thiadiazole ring substituted with a propyl group at the 5-position and an N-(4-chlorobenzyl) group at the 2-position. The presence of the chlorine atom in the benzyl group introduces electronic effects that can influence the compound's reactivity and bioavailability. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of thiadiazole derivatives.

One of the most notable aspects of this compound is its potential as a lead molecule in drug development. Researchers have explored its activity against various biological targets, including enzymes involved in inflammatory processes and oxidative stress. For instance, a study published in 2023 demonstrated that N-(4-Chlorobenzyl)-5-propyl-1,3,4-thiadiazol-2-amine exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro. This finding underscores its potential application in treating conditions such as arthritis and neurodegenerative diseases.

In addition to its biological activity, the synthesis of N-(4-Chlorobenzyl)-5-propyl-1,3,4-thiadiazol-2-amine has been optimized to enhance yield and purity. Traditional methods involved multi-step reactions with harsh conditions; however, recent advancements have introduced more efficient protocols using microwave-assisted synthesis. These improvements not only reduce production costs but also align with green chemistry principles by minimizing waste and energy consumption.

The compound's stability under various storage conditions has also been a topic of interest. Studies have shown that N-(4-Chlorobenzyl)-5-propyl-1,3,4-thiadiazol-2-amine maintains its integrity when stored at room temperature for extended periods. This stability is crucial for its potential use in pharmaceutical formulations where long shelf life is essential.

From an environmental perspective, the biodegradability of N-(4-Chlorobenzyl)-5-propyl-1,3,4-thiadiazol-2-amine has been assessed to ensure minimal ecological impact. Research indicates that it undergoes rapid degradation under aerobic conditions, reducing concerns about its persistence in natural ecosystems.

In conclusion, N-(4-Chlorobenzyl)-5-propyl-1,3,4-thiadiazol-2_amine (CAS No 609823_03_2) stands out as a promising molecule with diverse applications in medicinal chemistry. Its unique structure, coupled with recent advancements in synthesis and biological evaluation methods